Cas no 2137931-79-2 (1H-2-Benzopyran-6-amine, octahydro-N-methyl-)

• Product Name: 1H-2-Benzopyran-6-amine, octahydro-N-methyl-
• CAS No: 2137931-79-2
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• CID: 5278677
• Update Time: 2025-10-19

1H-2-Benzopyran-6-amine, octahydro-N-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-6-amine, octahydro-N-methyl-

• Inchi： 1S/C10H19NO/c1-11-10-3-2-9-7-12-5-4-8(9)6-10/h8-11H,2-7H2,1H3
• InChI Key： GAHQHKHCZWBBJJ-UHFFFAOYSA-N
• SMILES： C1OCC2CCC(NC)CC2C1

Additional information on 1H-2-Benzopyran-6-amine, octahydro-N-methyl-

1H-2-Benzopyran-6-amine, Octahydro-N-Methyl

1H-2-Benzopyran-6-amine, octahydro-N-methyl is a compound with the CAS number 2137931-79-2, and it belongs to the class of organic compounds known as benzopyrans. This compound is characterized by its unique structure, which includes a benzene ring fused to a pyran ring, along with an amino group at the 6-position and an N-methyl substituent. The octahydro prefix indicates that the pyran ring is partially hydrogenated, giving the molecule a bicyclic structure with saturated and unsaturated regions.

The synthesis of 1H-2-benzopyran-6-amine, octahydro-N-methyl involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired stereochemistry and functional group transformations. Recent advancements in asymmetric catalysis have enabled more efficient and selective syntheses of such complex molecules, making them more accessible for research and potential applications.

One of the most promising areas of research involving 1H-2-benzopyran derivatives is their role in drug discovery. These compounds have shown potential as modulators of various biological targets, including enzymes, receptors, and ion channels. For instance, studies have demonstrated that certain benzopyran derivatives can act as antioxidants or anti-inflammatory agents, suggesting their utility in treating conditions such as neurodegenerative diseases or chronic inflammation.

In addition to pharmaceutical applications, octahydro-N-methyl derivatives like this compound are also being explored in materials science. Their unique electronic properties and structural flexibility make them candidates for use in organic electronics or as components in advanced materials such as polymers or liquid crystals.

Recent research has also focused on understanding the photophysical properties of 1H-2-benzopyran derivatives. These studies have revealed that certain substitutions on the benzene or pyran rings can significantly alter the compound's absorption and emission spectra, making them suitable for applications in optoelectronics or as fluorescent markers in bioimaging.

The development of novel synthetic methodologies for octahydro-N-methyl benzopyrans has been another area of intense investigation. Techniques such as microwave-assisted synthesis or continuous-flow chemistry are being employed to streamline the production process, reducing costs and improving scalability.

Furthermore, computational chemistry tools are playing an increasingly important role in studying the properties of 1H-2-benzopyran derivatives. Advanced molecular modeling techniques allow researchers to predict the compound's behavior under various conditions, aiding in the design of more effective drug candidates or materials.

In conclusion, 1H-2-benzopyran-6-amine, octahydro-N-methyl (CAS No: 2137931-79-2) is a versatile compound with a wide range of potential applications across multiple scientific disciplines. Ongoing research continues to uncover new insights into its properties and utility, positioning it as a valuable molecule in both academic and industrial settings.